Cas no 2227745-34-6 (rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227745-34-6
• MF: C₁₅H₁₈FNO₄
• MW: 295.306128025055
• CID: 5905919
• PubChem ID: 165703404
• Update Time: 2025-08-05

rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1890815
• 2227745-34-6
• rac-(1R,2R)-2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H18FNO4/c1-15(2,3)21-14(20)17-12-5-4-8(16)6-10(12)9-7-11(9)13(18)19/h4-6,9,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t9-,11+/m0/s1
• InChI Key： RNEQXGUTSSYLNN-GXSJLCMTSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H]1C[C@H]1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.12198622g/mol
• Monoisotopic Mass: 295.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic Acid (CAS No. 2227745-34-6)

Rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227745-34-6) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of innovative therapeutic agents. The unique combination of functional groups, including the cyclopropane ring and the fluorophenyl moiety, makes this molecule a subject of intense research interest.

The cyclopropane ring in rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid is a key structural feature that contributes to its distinctive chemical properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of molecules. This strain can be relieved through ring-opening reactions, making cyclopropanes valuable intermediates in synthetic chemistry. In this context, the presence of the cyclopropane unit in the compound suggests potential applications in drug design, where such structural motifs are often employed to improve pharmacokinetic profiles.

The fluorophenyl group is another critical component of this compound that influences its biological activity. Fluoro-substituted aromatic compounds are widely recognized for their ability to modulate metabolic stability and binding interactions with biological targets. The fluorine atom can enhance the lipophilicity of a molecule, thereby improving its membrane permeability and oral bioavailability. Additionally, fluorine atoms can participate in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of drug candidates. The specific positioning of the fluorine atom in the 5-fluorophenyl group suggests that this compound may exhibit unique interactions with biological receptors or enzymes.

The (tert-butoxy)carbonylamino group is a protective group commonly used in peptide synthesis and medicinal chemistry to shield reactive amine functionalities. This group not only enhances the stability of the compound during synthetic processes but also provides a site for further functionalization. The tert-butoxy carbonyl (Boc) group is particularly useful in multi-step syntheses where selective deprotection is required. The presence of this group in rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid indicates that it may be used as a building block in the synthesis of more complex molecules, such as peptidomimetics or protease inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structural features of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid make it an attractive candidate for virtual screening against various biological targets. For instance, the combination of the cyclopropane ring and the fluorophenyl group suggests potential activity against enzymes involved in inflammation or cancer metabolism. Additionally, the presence of multiple hydrogen bonding donors and acceptors may enhance its binding affinity to biological receptors.

In vitro studies have begun to explore the potential therapeutic applications of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid. Initial results indicate that this compound exhibits promising activity against certain enzymatic targets relevant to metabolic diseases and cancer. The cyclopropane ring has been shown to interact with specific pockets on enzyme surfaces, while the fluorophenyl group modulates binding interactions through hydrophobic and electrostatic effects. These findings suggest that further optimization could lead to development as a novel therapeutic agent.

The synthesis of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include ring-closing metathesis to form the cyclopropane unit followed by functionalization at the fluorophenyl ring. Protecting groups such as Boc are essential to prevent unwanted side reactions during synthesis. Advances in catalytic methods have improved the efficiency of these reactions, making it feasible to produce this compound on a larger scale.

The pharmacokinetic properties of rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid are also under investigation. Preliminary data suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These properties are critical for drug candidates as they influence dosing regimens and potential side effects. Further studies are needed to fully characterize its pharmacokinetic profile and identify any potential interactions with cytochrome P450 enzymes or other metabolic pathways.

The future prospects for rac-(1R,2R)-2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)cyclopropane-1-carboxylic acid are promising given its unique structural features and preliminary biological activity. Ongoing research aims to optimize its potency and selectivity through structural modifications based on computational modeling and experimental data analysis. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound into a viable therapeutic agent.